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Compound of Interest

2,4-Difluoro-5-methoxybenzyl
Compound Name:

alcohol
CAS No.: 1266114-65-1
Cat. No.: B1495040

Get Quote

Abstract

This document provides a detailed guide to the analytical methodologies for the comprehensive
characterization of 2,4-Difluoro-5-methoxybenzyl alcohol, a key intermediate in
pharmaceutical synthesis. The protocols outlined herein are designed for researchers, quality
control analysts, and drug development professionals, emphasizing not only the procedural
steps but also the scientific rationale behind the selection of each technique and its
parameters. This guide ensures the unambiguous identification, purity assessment, and
structural elucidation of this compound, adhering to rigorous scientific standards and principles
of method validation.

Introduction: The Importance of Rigorous
Characterization
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2,4-Difluoro-5-methoxybenzyl alcohol is a fluorinated aromatic compound of significant
interest in medicinal chemistry and drug discovery. Its unique substitution pattern can impart
desirable pharmacokinetic and pharmacodynamic properties to active pharmaceutical
ingredients (APIs). Therefore, the unequivocal confirmation of its chemical structure and the
precise determination of its purity are paramount to ensure the quality, safety, and efficacy of
downstream products. This application note presents a multi-faceted analytical approach,
employing a suite of orthogonal techniques to provide a comprehensive characterization
profile. Each method is designed to be self-validating, with clear justifications for the chosen
experimental conditions, grounded in established chemical principles and regulatory
expectations.

Integrated Analytical Workflow

A robust characterization of 2,4-Difluoro-5-methoxybenzyl alcohol necessitates a multi-
technique approach. The following workflow illustrates the logical progression of analysis, from
initial identification to quantitative purity assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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